3-[(4-Methylphenyl)thio]propionic acid
Overview
Description
“3-[(4-Methylphenyl)thio]propionic acid” is a compound that falls into the broader category of organic chemistry, specifically within the realm of sulfur-containing aromatic compounds. These compounds are of interest due to their diverse chemical reactivity and potential for various applications, including materials science and pharmaceuticals.
Synthesis Analysis
The synthesis of compounds similar to “3-[(4-Methylphenyl)thio]propionic acid” typically involves regiospecific reactions, where the structure and substituents play crucial roles in determining the reaction pathway and the final product. For instance, Kumarasinghe et al. (2009) describe the synthesis of a closely related compound, emphasizing the importance of single-crystal X-ray analysis for unambiguous structure determination (Kumarasinghe et al., 2009).
Molecular Structure Analysis
Molecular structure analysis, particularly through single-crystal X-ray diffraction, is crucial for understanding the exact configuration of complex molecules. This technique provides detailed information about the arrangement of atoms within a molecule, offering insights into its chemical behavior and properties.
Chemical Reactions and Properties
The chemical reactions and properties of sulfur-containing aromatic compounds can be quite diverse, depending on the specific substituents and structural features. For example, the presence of a thioether group can influence the compound’s reactivity towards oxidation, nucleophilic substitution, and other transformations. The work by Nakano et al. (2008) on perarylation of thiophene carboxylic acids highlights the role of palladium catalysis in facilitating complex transformations, which could be relevant for derivatives of “3-[(4-Methylphenyl)thio]propionic acid” (Nakano et al., 2008).
Scientific Research Applications
Synthesis and Biological Activities
- Antimicrobial Properties : A study demonstrated the synthesis of 4-thiazolidinones and 2-azetidinones derivatives from chalcone, where 3-[(4-Methylphenyl)thio]propionic acid derivatives exhibited significant antibacterial and antifungal activities. This suggests their potential as novel antimicrobial agents (N. Patel & Minesh D. Patel, 2017).
- Another research effort synthesized derivatives starting from 3-(4-methyl-benzoyl)propionic acid, exploring their antibacterial and antifungal efficacy. These compounds showed considerable antifungal activity and moderate antibacterial activity, indicating their utility in developing antimicrobial agents (A. Husain et al., 2006).
Material Science Applications
- Supramolecular Dendrimers : Research into the synthesis and retrostructural analysis of AB3 and AB2 phenylpropyl ether-based supramolecular dendrimers utilized derivatives of 3-(4-hydroxyphenyl)propionic acid. These dendrimers self-assemble into structures with potential applications in nanotechnology and material science (V. Percec et al., 2006).
Polymer Science
- Bionanocomposites : A study used 3-(4-Hydroxyphenyl)propionic acid as an organic modifier in layered double hydroxides for PBS bionanocomposites preparation. The study highlighted the acid's role in enhancing thermal stability and mechanical reinforcement, showcasing its application in creating fully biodegradable, green materials (Grazia Totaro et al., 2017).
Chemical Synthesis and Characterization
- Organic Synthesis : Research on the preparation of 3-(5-Formyl-3-thioxo-3H-[1,2]dithiol-4-yl)-propionic acid from its hydroxyimino derivative showcases the versatility of 3-[(4-Methylphenyl)thio]propionic acid in organic synthesis, contributing to the development of compounds with potential chemical and pharmaceutical applications (M. Chollet-Krugler & J. Burgot, 2003).
Safety and Hazards
properties
IUPAC Name |
3-(4-methylphenyl)sulfanylpropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2S/c1-8-2-4-9(5-3-8)13-7-6-10(11)12/h2-5H,6-7H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRYGVBRPRKRFHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20160170 | |
Record name | 3-((4-Methylphenyl)thio)propionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20160170 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Methylphenyl)thio]propionic acid | |
CAS RN |
13739-35-0 | |
Record name | 3-[(4-Methylphenyl)thio]propanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13739-35-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-((4-Methylphenyl)thio)propionic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013739350 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 13739-35-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=64356 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 3-((4-Methylphenyl)thio)propionic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20160170 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-[(4-methylphenyl)thio]propionic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.905 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3-((4-METHYLPHENYL)THIO)PROPIONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BUC5LW7DYL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
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